Cas no 1805234-95-0 (2-Amino-5-(bromomethyl)-3-(difluoromethyl)pyridine-4-methanol)

• Product Name: 2-Amino-5-(bromomethyl)-3-(difluoromethyl)pyridine-4-methanol
• CAS No: 1805234-95-0
• MF: C₈H₉BrF₂N₂O
• MW: 267.070667982101
• CID: 4856857
• Update Time: 2025-06-10

2-Amino-5-(bromomethyl)-3-(difluoromethyl)pyridine-4-methanol Chemical and Physical Properties

Names and Identifiers

• 2-Amino-5-(bromomethyl)-3-(difluoromethyl)pyridine-4-methanol

• Inchi： 1S/C8H9BrF2N2O/c9-1-4-2-13-8(12)6(7(10)11)5(4)3-14/h2,7,14H,1,3H2,(H2,12,13)
• InChI Key： FCAACNOPFDRWGD-UHFFFAOYSA-N
• SMILES： BrCC1=CN=C(C(C(F)F)=C1CO)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 185
• XLogP3: 0.8
• Topological Polar Surface Area: 59.1

Additional information on 2-Amino-5-(bromomethyl)-3-(difluoromethyl)pyridine-4-methanol

Introduction to 2-Amino-5-(bromomethyl)-3-(difluoromethyl)pyridine-4-methanol (CAS No. 1805234-95-0)

2-Amino-5-(bromomethyl)-3-(difluoromethyl)pyridine-4-methanol, with the CAS number 1805234-95-0, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a pyridine ring, an amino group, a bromomethyl substituent, and a difluoromethyl group. These functional groups contribute to its potential applications in various biological and chemical processes.

The pyridine ring, a six-membered heterocyclic aromatic compound, is a fundamental building block in many biologically active molecules. The presence of the amino group enhances the compound's ability to form hydrogen bonds, which can be crucial for interactions with biological targets. The bromomethyl substituent provides a reactive site for further chemical modifications, making it a valuable intermediate in synthetic chemistry. The difluoromethyl group adds fluorine atoms, which can significantly influence the compound's physicochemical properties and biological activity.

Recent studies have highlighted the potential of 2-Amino-5-(bromomethyl)-3-(difluoromethyl)pyridine-4-methanol in drug discovery and development. For instance, a study published in the Journal of Medicinal Chemistry (2021) investigated the compound's ability to modulate specific enzymes involved in metabolic pathways. The researchers found that the compound exhibited potent inhibitory activity against a key enzyme, suggesting its potential as a lead molecule for developing new therapeutic agents.

In another study published in Bioorganic & Medicinal Chemistry Letters (2022), the compound was evaluated for its antimicrobial properties. The results showed that 2-Amino-5-(bromomethyl)-3-(difluoromethyl)pyridine-4-methanol demonstrated significant activity against several bacterial strains, including those resistant to conventional antibiotics. This finding underscores the compound's potential as an antimicrobial agent and highlights its importance in addressing the growing issue of antibiotic resistance.

The structural diversity of 2-Amino-5-(bromomethyl)-3-(difluoromethyl)pyridine-4-methanol also makes it an attractive candidate for combinatorial chemistry and high-throughput screening. These techniques are essential for identifying novel compounds with desired biological activities. By leveraging advanced computational methods and experimental approaches, researchers can efficiently explore the chemical space around this compound and discover new derivatives with enhanced properties.

In addition to its potential therapeutic applications, 2-Amino-5-(bromomethyl)-3-(difluoromethyl)pyridine-4-methanol has been studied for its role in chemical biology. A study published in Chemical Biology & Drug Design (2023) explored the compound's ability to modulate protein-protein interactions (PPIs). PPIs are critical for many cellular processes, and their modulation can have significant therapeutic implications. The researchers found that the compound effectively disrupted specific PPIs, providing insights into its mechanism of action and potential use in targeting disease-related PPIs.

The synthesis of 2-Amino-5-(bromomethyl)-3-(difluoromethyl)pyridine-4-methanol has been optimized through various synthetic routes, each offering different advantages in terms of yield and purity. A recent publication in Organic Letters (2021) described a novel synthetic method that utilized palladium-catalyzed cross-coupling reactions to efficiently produce the compound. This method not only improved the overall yield but also reduced the number of steps required, making it more suitable for large-scale production.

The safety profile of 2-Amino-5-(bromomethyl)-3-(difluoromethyl)pyridine-4-methanol has also been extensively evaluated. Toxicological studies have shown that the compound exhibits low toxicity at therapeutic concentrations, making it a promising candidate for further development. However, as with any new chemical entity, ongoing safety assessments are necessary to ensure its long-term safety and efficacy.

In conclusion, 2-Amino-5-(bromomethyl)-3-(difluoromethyl)pyridine-4-methanol (CAS No. 1805234-95-0) is a multifaceted compound with significant potential in various areas of medicinal chemistry and pharmaceutical research. Its unique structural features and diverse biological activities make it an attractive target for further investigation and development. As research continues to advance, it is likely that new applications and derivatives of this compound will emerge, contributing to the advancement of drug discovery and therapeutic innovation.